Cas no 2228489-88-9 (tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228489-88-9
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5604457
• PubChem ID: 165777747
• Update Time: 2025-08-05

tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1881616
• tert-butyl N-[2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2228489-88-9
• tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate

• Inchi： 1S/C14H25NO4/c1-7-14(9-18-10-14)13(5,8-16)15(6)11(17)19-12(2,3)4/h8H,7,9-10H2,1-6H3
• InChI Key： SDEFQULJATZVRL-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)C(C=O)(C)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-Butyl N-2-(3-Ethyloxetan-3-yl)-1-Oxopropan-2-yl-N-Methylcarbamate (CAS: 2228489-88-9)

The compound tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228489-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxetane and carbamate functional groups, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The structural complexity of this compound offers a versatile scaffold for medicinal chemistry optimizations.

Recent publications highlight the synthetic routes and optimization strategies for tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the scalability of this intermediate for industrial applications. The study also emphasized the compound's stability under various pH conditions, making it a robust candidate for further derivatization.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro assays indicate that derivatives of tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate exhibit promising inhibitory effects against specific serine proteases implicated in inflammatory diseases. These findings were corroborated by molecular docking studies, which revealed strong binding affinities to the active sites of target enzymes. Further in vivo studies are currently underway to evaluate the pharmacokinetic and pharmacodynamic profiles of these derivatives.

The role of tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate in drug delivery systems has also been explored. Its oxetane moiety enhances membrane permeability, a property leveraged in the design of prodrugs for improved bioavailability. Recent patents filed by leading pharmaceutical companies describe its incorporation into nanoparticle-based delivery systems, aiming to target hard-to-reach tissues such as the blood-brain barrier. These innovations underscore the compound's versatility beyond traditional small-molecule applications.

Despite these advancements, challenges remain in the large-scale production and purification of tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate. Current research focuses on green chemistry approaches to minimize hazardous byproducts and improve yield efficiency. Collaborative efforts between academia and industry are expected to address these limitations, paving the way for broader adoption in clinical settings.

In conclusion, tert-butyl N-2-(3-ethyloxetan-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228489-88-9) represents a pivotal building block in modern drug discovery. Its multifaceted applications—from protease inhibition to advanced drug delivery—highlight its importance in addressing unmet medical needs. Future research will likely expand its therapeutic potential, particularly in oncology and neurodegenerative diseases, where targeted therapies are urgently needed.